Cas no 1185297-30-6 (2-[4-(4-Fluoro-2-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride)

• Product Name: 2-[4-(4-Fluoro-2-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride
• CAS No: 1185297-30-6
• MF: C₁₂H₁₇ClFN₃O₃
• MW: 305.733085393906
• CID: 1067356
• PubChem ID: 44717561
• Update Time: 2025-04-20

2-[4-(4-Fluoro-2-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Fluoro-2-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride
• 2-[4-(4-fluoro-2-nitrophenyl)piperazin-1-yl]ethanol;hydrochloride
• CS-0441732
• 2-(4-(4-Fluoro-2-nitrophenyl)piperazin-1-yl)ethan-1-ol hydrochloride
• 1185297-30-6
• 1-(2-hydroxyethyl)-4-(4-fluoro-2-nitrophenyl)piperazine hydrochloride
• MFCD08692462
• 1-(2-hydroxyethyl)-4-(4-fluoro-2-nitrophenyl)piperazine HCl
• AKOS015849808
• 2-[4-(4-Fluoro-2-nitrophenyl)piperazin-1-yl]ethanol hydrochloride

• MDL： MFCD08692462
• Inchi： 1S/C12H16FN3O3.ClH/c13-10-1-2-11(12(9-10)16(18)19)15-5-3-14(4-6-15)7-8-17;/h1-2,9,17H,3-8H2;1H
• InChI Key： QNYUCMBCXRSHEA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)[N+](=O)[O-])N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 305.0942473g/mol
• Monoisotopic Mass: 305.0942473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Melting Point: 220-223

2-[4-(4-Fluoro-2-nitrophenyl)piperazin-1-yl]-ethanol hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT